Cas no 1251009-06-9 ((4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido4,3-B1,4Oxazine-6(7h)-Carboxylate)

(4aS,8aR)-tert-Butyl hexahydro-2H-pyrido[4,3-b][1,4]oxazine-6(7H)-carboxylate is a chiral bicyclic compound featuring a rigid oxazine-piperidine scaffold. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability, making it suitable for synthetic intermediates in pharmaceutical and agrochemical applications. The stereospecific configuration at the 4a and 8a positions ensures high enantiopurity, critical for asymmetric synthesis. The compound’s fused heterocyclic structure offers versatility in further functionalization, particularly in the development of bioactive molecules. Its stability under standard conditions and compatibility with common organic reactions make it a valuable building block for medicinal chemistry research. The Boc group also facilitates selective deprotection, enabling controlled derivatization.

(4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido4,3-B1,4Oxazine-6(7h)-Carboxylate structure

1251009-06-9 structure

Product Name:(4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido4,3-B1,4Oxazine-6(7h)-Carboxylate

CAS No:1251009-06-9

MF:C₁₂H₂₂N₂O₃

MW:242.314683437347

MDL:MFCD14581085

CID:4564870

PubChem ID:71305968

Update Time:2025-07-04

(4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido4,3-B1,4Oxazine-6(7h)-Carboxylate Chemical and Physical Properties

Names and Identifiers

- Trans-Tert-Butylhexahydro-2H-Pyrido[4,3-B][1,4]Oxazine-6(7H)-Carboxylate
- (4As*,8as*)-tert-butyl-hexahydro-2h-pyrido[4,3-b][1,4]oxazine-6(7h)-carboxylate
- tert-butyl (4aS,8aS)-hexahydro-2H-pyrido[4,3-b][1,4]oxazine-6(5H)-carboxylate
- trans-t-Butylhexahydro-2H-pyrido[4,3-b][1,4]oxaZine-6(7H)-carboxylate
- tert-butyl(4aS,8aS)-hexahydro-2H-pyrido[4,3-b][1,4]oxazine-6(5H)-carboxylate
- BAC00906
- CS-0132061
- tert-Butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate
- 2H-Pyrido[4,3-b]-1,4-oxazine-6(5H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (4aR,8aR)-rel-
- SCHEMBL16765187
- BS-41818
- 1251009-06-9
- MFCD14581085
- DTXSID401111852
- 1792190-69-2
- tert-butyl (4aS,8aS)-octahydro-2H-pyrido[4,3-b][1,4]oxazine-6-carboxylate
- W19162
- (4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido4,3-B1,4Oxazine-6(7h)-Carboxylate
- MDL： MFCD14581085
- Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-10-9(8-14)13-5-7-16-10/h9-10,13H,4-8H2,1-3H3/t9-,10-/m1/s1
- InChI Key： FHFUKPWBTBBQNW-NXEZZACHSA-N
- SMILES： O1CCN[C@]2([H])CN(C(OC(C)(C)C)=O)CC[C@@]12[H]

Computed Properties

Exact Mass: 242.16304257g/mol
Monoisotopic Mass: 242.16304257g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 50.8Å²

(4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido4,3-B1,4Oxazine-6(7h)-Carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A615676-2.5mg	(4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido[4,3-B][1,4]Oxazine-6(7h)-Carboxylate	1251009-06-9		2.5mg	$ 70.00	2022-06-08
TRC	A615676-5mg	(4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido[4,3-B][1,4]Oxazine-6(7h)-Carboxylate	1251009-06-9		5mg	$ 95.00	2022-06-08
TRC	A615676-25mg	(4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido[4,3-B][1,4]Oxazine-6(7h)-Carboxylate	1251009-06-9		25mg	$ 365.00	2022-06-08
ChemScence	CS-0035432-100mg	tert-Butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate	1251009-06-9		100mg	$440.0	2022-04-28
ChemScence	CS-0035432-250mg	tert-Butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate	1251009-06-9		250mg	$734.0	2022-04-28
ChemScence	CS-0035432-1g	tert-Butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate	1251009-06-9		1g	$1468.0	2022-04-28
eNovation Chemicals LLC	D771901-100mg	Trans-Tert-Butylhexahydro-2H-Pyrido[4,3-B][1,4]Oxazine-6(7H)-Carboxylate	1251009-06-9	95%	100mg	$370	2024-06-06
eNovation Chemicals LLC	D771901-250mg	Trans-Tert-Butylhexahydro-2H-Pyrido[4,3-B][1,4]Oxazine-6(7H)-Carboxylate	1251009-06-9	95%	250mg	$595	2024-06-06
eNovation Chemicals LLC	D771901-1g	Trans-Tert-Butylhexahydro-2H-Pyrido[4,3-B][1,4]Oxazine-6(7H)-Carboxylate	1251009-06-9	95%	1g	$1470	2023-05-17
Enamine	EN300-269092-1.0g	tert-butyl (4aS,8aS)-octahydro-2H-pyrido[4,3-b]morpholine-6-carboxylate	1251009-06-9		1.0g	$0.0	2023-02-28

(4as,8ar)-Tert-Butyl Hexahydro-2h-Pyrido4,3-B1,4Oxazine-6(7h)-Carboxylate Related Literature

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